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carboxylate
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cocaine use disorder is a chronic relapsing condition characterized by a complex withdrawal

syndrome that includes symptoms of anxiety, depression, anhedonia, and intense craving.

These symptoms significantly contribute to the high rates of relapse. RTI-111 (dichloropane) is

a phenyltropane-based stimulant and a potent dopamine transporter (DAT) inhibitor. Unlike

cocaine, RTI-111 exhibits a slower onset and longer duration of action, which may translate to

a lower abuse potential and therapeutic efficacy in managing cocaine dependence. The

rationale for using a long-acting DAT inhibitor like RTI-111 to study and potentially treat cocaine

withdrawal lies in its ability to stabilize dopamine levels in the brain, thereby alleviating the

hypodopaminergic state associated with abstinence and reducing craving and negative

affective symptoms.

These application notes provide a comprehensive overview and detailed protocols for utilizing

RTI-111 in preclinical studies to investigate its effects on cocaine withdrawal symptoms.
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Table 1: Behavioral Assays for Cocaine Withdrawal-
Induced Anxiety

Behavioral
Assay

Animal
Model

Typical
Cocaine
Dosing
Regimen

Withdrawal
Period

Key
Parameters
Measured

Expected
Effect of
Effective
Treatment
(e.g., RTI-
111)

Elevated Plus

Maze (EPM)
Rats, Mice

15-30 mg/kg,

i.p., for 7-14

days

24-72 hours

Time spent in

open arms,

Number of

open arm

entries

Increase in

open arm

exploration

Light-Dark

Transition

Test

Mice

20 mg/kg,

i.p., twice

daily for 14

days

8-96 hours

Time spent in

the light

compartment,

Latency to

enter the dark

compartment

Increase in

time spent in

the light

compartment

Acoustic

Startle

Response

Rats

20 mg/kg,

i.p., for 14

days

48 hours

Amplitude of

startle

response to

an auditory

stimulus

Attenuation of

potentiated

startle

response

Conditioned

Place

Aversion

(CPA)

Rats

15 mg/kg,

i.p., for 5

days (paired

with one

compartment)

24 hours

Time spent in

the drug-

paired vs.

saline-paired

compartment

Reduced

aversion to

the previously

cocaine-

paired

environment

Table 2: Behavioral Assays for Cocaine Withdrawal-
Induced Anhedonia and Depression
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Behavioral
Assay

Animal
Model

Typical
Cocaine
Dosing
Regimen

Withdrawal
Period

Key
Parameters
Measured

Expected
Effect of
Effective
Treatment
(e.g., RTI-
111)

Sucrose

Preference

Test

Rats, Mice

15-20 mg/kg,

i.p., for 14

days

1-21 days

Percentage

of sucrose

solution

consumed

relative to

total fluid

intake

Increase in

sucrose

preference

Forced Swim

Test
Rats, Mice

20 mg/kg,

i.p., for 14

days

48 hours
Duration of

immobility

Decrease in

immobility

time

Intracranial

Self-

Stimulation

(ICSS)

Rats

Chronic i.v.

self-

administratio

n

24-72 hours

Elevation in

brain reward

thresholds

Attenuation of

the elevation

in reward

thresholds

Table 3: Neurochemical and Molecular Assays for
Cocaine Withdrawal
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Assay
Brain Region
of Interest

Withdrawal
Period

Key
Parameters
Measured

Expected
Effect of RTI-
111

In Vivo

Microdialysis

Nucleus

Accumbens,

Prefrontal Cortex

1-14 days

Extracellular

dopamine,

serotonin, and

glutamate levels

Stabilization of

neurotransmitter

levels,

preventing

withdrawal-

induced deficits

Fast-Scan Cyclic

Voltammetry

(FSCV)

Nucleus

Accumbens
Acute withdrawal

Phasic dopamine

release and

uptake kinetics

Normalization of

dopamine

release and

uptake

parameters

Western Blot
Striatum,

Prefrontal Cortex
1-21 days

Dopamine

transporter (DAT)

levels, Brain-

Derived

Neurotrophic

Factor (BDNF),

c-Fos, CREB

phosphorylation

Attenuation of

cocaine-induced

neuroadaptations

Receptor

Autoradiography

Striatum,

Nucleus

Accumbens

1-21 days

D1 and D2

receptor density

and affinity

Normalization of

dopamine

receptor

expression

Experimental Protocols
Protocol 1: Evaluation of RTI-111 on Cocaine
Withdrawal-Induced Anxiety-Like Behavior in the
Elevated Plus Maze (EPM)
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Objective: To determine if RTI-111 can ameliorate the anxiogenic effects of cocaine withdrawal

in rats.

Materials:

Male Wistar rats (250-300g)

Cocaine hydrochloride

RTI-111

Saline solution (0.9% NaCl)

Elevated Plus Maze apparatus

Video tracking software

Procedure:

Habituation: Acclimate rats to the vivarium for 7 days. Handle each rat for 5 minutes daily for

3 days prior to the experiment.

Cocaine Administration: Administer cocaine (20 mg/kg, i.p.) or saline once daily for 14

consecutive days.

Withdrawal and Treatment:

Divide the cocaine-treated rats into two groups: Cocaine-Withdrawal + Vehicle and

Cocaine-Withdrawal + RTI-111.

The saline-treated group will serve as the control (Saline + Vehicle).

Initiate a 48-hour withdrawal period after the last cocaine/saline injection.

30 minutes before the EPM test, administer RTI-111 (e.g., 0.1, 0.3, or 1.0 mg/kg, i.p.) or

vehicle to the respective groups.

Elevated Plus Maze Test:
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Place each rat individually in the center of the EPM, facing an open arm.

Allow the rat to explore the maze for 5 minutes.

Record the session using a video camera mounted above the maze.

Data Analysis:

Use video tracking software to score the time spent in the open and closed arms, and the

number of entries into each arm.

Calculate the percentage of time spent in the open arms and the percentage of open arm

entries.

Analyze the data using a one-way ANOVA followed by a post-hoc test (e.g., Tukey's) to

compare between groups.

Protocol 2: Assessment of RTI-111 on Anhedonia during
Cocaine Withdrawal using the Sucrose Preference Test
Objective: To investigate the potential of RTI-111 to reverse the anhedonia-like state induced

by cocaine withdrawal.

Materials:

Male C57BL/6 mice (20-25g)

Cocaine hydrochloride

RTI-111

Saline solution (0.9% NaCl)

Sucrose solution (1%)

Two-bottle choice cages

Procedure:
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Baseline Sucrose Preference:

Acclimate mice to the two-bottle choice cages with one bottle of water and one bottle of

1% sucrose solution for 48 hours.

Measure the intake from each bottle over a 24-hour period to establish a baseline

preference.

Cocaine Administration: Administer cocaine (15 mg/kg, i.p.) or saline once daily for 14

consecutive days.

Withdrawal and Treatment:

After the last cocaine/saline injection, initiate the withdrawal period.

Divide the mice into three groups: Saline + Vehicle, Cocaine-Withdrawal + Vehicle, and

Cocaine-Withdrawal + RTI-111.

Administer RTI-111 (e.g., 0.3, 1.0, or 3.0 mg/kg, i.p.) or vehicle daily throughout the

withdrawal period being tested (e.g., 7 days).

Sucrose Preference Testing:

On specified withdrawal days (e.g., days 1, 3, and 7), present the mice with the two-bottle

choice (water and 1% sucrose) for a 24-hour period.

Measure the consumption from each bottle.

Data Analysis:

Calculate sucrose preference as: (volume of sucrose consumed / total volume of liquid

consumed) x 100.

Analyze the data using a two-way repeated measures ANOVA (treatment x withdrawal

day) followed by post-hoc tests.
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Protocol 3: In Vivo Microdialysis to Measure
Extracellular Dopamine in the Nucleus Accumbens
during Cocaine Withdrawal and RTI-111 Treatment
Objective: To determine the effect of RTI-111 on dopamine dynamics in the nucleus

accumbens of cocaine-withdrawn rats.

Materials:

Male Sprague-Dawley rats (275-325g)

Cocaine hydrochloride

RTI-111

Stereotaxic surgery equipment

Microdialysis probes

HPLC-ECD system for dopamine analysis

Artificial cerebrospinal fluid (aCSF)

Procedure:

Surgery:

Anesthetize the rats and place them in a stereotaxic frame.

Implant a guide cannula targeting the nucleus accumbens shell.

Allow at least 5 days for recovery.

Cocaine Self-Administration:

Train rats to self-administer cocaine (0.5 mg/kg/infusion, i.v.) for 6 hours per day for 14

days. A control group will receive saline infusions.
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Withdrawal and Treatment:

Following the last self-administration session, begin the withdrawal period.

On the day of the microdialysis experiment (e.g., 48 hours into withdrawal), insert a

microdialysis probe through the guide cannula.

Microdialysis:

Perfuse the probe with aCSF at a constant flow rate (e.g., 1 µL/min).

Collect dialysate samples every 20 minutes.

After establishing a stable baseline of extracellular dopamine, administer RTI-111 (e.g.,

0.3 mg/kg, i.p.) or vehicle.

Continue collecting dialysate samples for at least 3 hours post-injection.

Neurochemical Analysis:

Analyze the dialysate samples for dopamine content using HPLC-ECD.

Data Analysis:

Express dopamine concentrations as a percentage of the baseline average.

Analyze the data using a two-way repeated measures ANOVA (treatment x time).
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Phase 1: Habituation & Cocaine Administration

Phase 2: Withdrawal & Treatment

Phase 3: Behavioral Testing & Analysis

Animal Habituation (7 days)

Daily Cocaine (20 mg/kg, i.p.) or Saline Administration (14 days)

Withdrawal Period (48 hours)

Administer RTI-111 or Vehicle

Elevated Plus Maze Test (5 min)

Data Analysis (ANOVA)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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